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Compound of Interest

Compound Name: Cy3 azide

Cat. No.: B12100619

Get Quote

At its core, Cy3 Azide is a member of the cyanine dye family, renowned for their brightness and

photostability.[1] The molecule's architecture consists of two indole rings connected by a

polymethine chain. This conjugated system is the chromophore responsible for its distinct

fluorescent properties. The "Cy3" designation specifies the length of this chain, which dictates

its characteristic excitation and emission spectra in the orange-red region.[1]

The true versatility of this molecule, however, lies in the terminal azide group (-N₃). This

functional group is the key to its utility in "click chemistry," a class of reactions known for their

high efficiency, selectivity, and biocompatibility.[1][2] The azide is relatively inert to the complex

milieu of biological systems, yet reacts with specific partners—alkynes—with remarkable

precision.[2][3]

Caption: General chemical structure of a Cy3 Azide molecule.

Physicochemical and Photophysical Properties
Understanding the quantitative properties of a fluorophore is critical for experimental design,

from selecting the right laser line to ensuring reagent stability. Cy3 Azide is typically a red or

dark green solid and should be stored desiccated at -20°C to maintain its integrity for up to 24

months.[4][5] While non-sulfonated versions are soluble in organic solvents like DMSO and
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DMF, sulfonated variants offer high water solubility, which is ideal for labeling in purely aqueous

buffers.[4][6]

Table 1: Core Physicochemical Properties
Property Value Source(s)

Chemical Formula C₃₃H₄₃ClN₆O [5][7][8]

Molecular Weight

~575.19 g/mol (non-

sulfonated) to ~812.88 g/mol

(sulfonated)

[4][5][7][9]

Appearance Red / Dark Green Solid [4][10][11]

Solubility
DMSO, DMF, Water (for sulfo-

versions)
[4][10][12]

Storage Conditions -20°C, in the dark, desiccated [4][5][7][13]

The photophysical characteristics of Cy3 Azide make it one of the most widely used

fluorophores.[4] Its high extinction coefficient signifies a strong ability to absorb light, while its

respectable quantum yield ensures that a good fraction of that absorbed energy is re-emitted

as fluorescent light.[1][4]

Table 2: Photophysical Data
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Property Value
Significance &
Notes

Source(s)

Excitation Max (λex) ~555 nm
Optimal wavelength

for excitation.
[4][7][13]

Emission Max (λem) ~570 nm
Peak wavelength of

emitted fluorescence.
[4][7][13]

Molar Extinction

Coefficient (ε)
~150,000 cm⁻¹M⁻¹

Indicates very strong

light absorption.
[4][7][9][13]

Fluorescence

Quantum Yield (Φ)
~0.15 - 0.31

Represents good

fluorescence

efficiency.

[4][7][9]

Recommended Laser

Lines

532 nm, 555 nm, 568

nm

Common laser lines

that efficiently excite

the dye.

[10][11]

Spectrally Similar

Dyes

Alexa Fluor® 555,

DyLight® 549, CF®

555

Useful for comparing

filter sets and potential

cross-talk.

[10][12]

The Engine of Bioconjugation: Click Chemistry
The azide group on Cy3 Azide is its gateway to bioorthogonal "click chemistry." This allows for

the precise covalent attachment of the dye to a biomolecule (protein, nucleic acid, etc.) that has

been modified to contain an alkyne group.[1] This reaction is exceptionally specific; the azide

and alkyne groups ignore all other functional groups within a cell or lysate, ensuring that the

dye is attached only where intended.[2][14] Two primary pathways are employed.

A. Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)
CuAAC is the most common and robust method for labeling with Cy3 Azide.[14] The reaction

requires a copper(I) catalyst to dramatically accelerate the cycloaddition between the azide and

a terminal alkyne, forming a stable triazole linkage.[15][16]
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Causality in the System: In a biological context, Cu(I) is easily oxidized to the inactive Cu(II)

state. Therefore, a reducing agent, typically sodium ascorbate, is added to continuously

regenerate the active Cu(I) catalyst from Cu(II) salts (like CuSO₄).[17] Furthermore, copper

can be toxic to cells and damaging to biomolecules. To mitigate this, a chelating ligand such

as THPTA or TBTA is used.[17][18] This ligand protects the copper from oxidation, enhances

its catalytic activity, and reduces its cellular toxicity, making the reaction both efficient and

biocompatible.[17][18]

B. Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
For applications in living cells or organisms where the potential toxicity of copper is a major

concern, SPAAC is the preferred method.[19][20] This pathway is "copper-free." The driving

force for the reaction comes not from a catalyst, but from the high ring strain of a modified

cyclooctyne (a cyclic alkyne), such as DBCO or BCN.[7][19] This inherent strain lowers the

activation energy, allowing the reaction with an azide to proceed rapidly at physiological

temperatures without any catalyst.[20][21]
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Start: Alkyne-Protein Lysate

1. Add Cy3 Azide

2. Add THPTA Ligand

3. Add CuSO₄

4. Add Sodium Ascorbate
(Initiate Reaction)

5. Incubate (30-60 min)
Protect from Light

6. Methanol/Chloroform
Precipitation

7. Wash Pellet

End: Labeled Protein Pellet

Click to download full resolution via product page

Caption: Experimental workflow for CuAAC labeling of proteins.
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Conclusion
Cy3 Azide is a powerful and versatile fluorescent probe whose utility is unlocked through the

precision of click chemistry. Its bright, stable fluorescence and the bioorthogonal nature of its

azide group make it an exceptional tool for specifically labeling and visualizing biomolecules in

complex environments. By understanding the distinct mechanisms and requirements of the

CuAAC and SPAAC pathways, researchers can design robust, self-validating experiments for a

wide range of applications, from proteomics to in-vivo imaging and advanced diagnostics.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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